Cas no 1567-14-2 (2-Methyl (E)-2-Methyl-2-pentenoate)

• Product name: 2-Methyl (E)-2-Methyl-2-pentenoate
• CAS No: 1567-14-2
• MF: C₇H₁₂O₂
• MW: 128.16898
• CID: 117826
• PubChem ID: 24861178

2-Methyl (E)-2-Methyl-2-pentenoate Chemical and Physical Properties

Names and Identifiers

• METHYL TRANS-2-METHYL-2-PENTENOATE
• 2-Methyl (E)-2-Methyl-2-pentenoate
• Methyl (2E)-2-methyl-2-pentenoate
• AG-B-26565
• CTK6I7279
• methyl (2E)-2-methylpent-2-enoate
• methyl (E)-2-methyl-2-pentenoate
• methyl 2-(4-chlorophenyl)-2-methylpropionate
• methyl 2-me
• methyl 2-methyl-2-(4-chlorophenyl)propanoate
• methyl trans-2-methyl-2-pentanoate
• methyl trans-2-methylpent-2-enoate
• methylchlorophenylmethylpropanoate
• p-Chlorphenyl-dimethylessigsaeuremethylester
• SBB094718
• SureCN6825088
• 1567-14-2
• SCHEMBL374910
• AKOS040768169
• (E)-Methyl2-methylpent-2-enoate
• Methyl trans-2-methyl-2-pentenoate,99%
• SCHEMBL2616622
• DTXSID501030817
• METHYL TRANS-2-METHYL-2-PENTENOATE, 99%
• InChI=1/C7H12O2/c1-4-5-6(2)7(8)9-3/h5H,4H2,1-3H3/b6-5
• (E)-Methyl 2-methylpent-2-enoate
• methyl 2-methyl-2-pentenoate
• methyl (E)-2-methylpent-2-enoate

• MDL： MFCD00075270
• Inchi： InChI=1S/C7H12O2/c1-4-5-6(2)7(8)9-3/h5H,4H2,1-3H3/b6-5+
• InChI Key： SRORRGMOEUTSDV-AATRIKPKSA-N
• SMILES： CC/C=C(/C(OC)=O)\C

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Tautomer Count: 3
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.92 g/mL at 25 °C(lit.)
• Melting Point: -62.68°C (estimate)
• Boiling Point: 46-47 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 123.8 ° f
  Celsius: 51 ° c
  
• Refractive Index: n20/D 1.438(lit.)
• PSA: 26.30000
• LogP: 1.51570
• Solubility: Not determined

2-Methyl (E)-2-Methyl-2-pentenoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16-27-36/37/39
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：10
• HazardClass：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters